Cas no 1628870-67-6 (2,3-Dimethyl-6-nitrobenzyl bromide)

• Product Name: 2,3-Dimethyl-6-nitrobenzyl bromide
• CAS No: 1628870-67-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5007812
• Update Time: 2025-07-23

2,3-Dimethyl-6-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-6-nitrobenzyl bromide

• Inchi： 1S/C9H10BrNO2/c1-6-3-4-9(11(12)13)8(5-10)7(6)2/h3-4H,5H2,1-2H3
• InChI Key： INPZCHOKQZTPEH-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C)C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Additional information on 2,3-Dimethyl-6-nitrobenzyl bromide

Introduction to 2,3-Dimethyl-6-nitrobenzyl bromide (CAS No: 1628870-67-6)

2,3-Dimethyl-6-nitrobenzyl bromide, identified by its Chemical Abstracts Service (CAS) number 1628870-67-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of nitroaromatic derivatives, characterized by its nitro group (-NO₂) substituent and a brominated benzylic structure. The presence of both methyl groups at the 2 and 3 positions on the benzene ring enhances its reactivity and makes it a valuable intermediate in various chemical syntheses.

The structure of 2,3-Dimethyl-6-nitrobenzyl bromide features a benzene core with two methyl groups at the 2 and 3 positions, a nitro group at the 6 position, and a bromine atom attached to a benzylic carbon. This unique arrangement imparts distinct chemical properties that make it particularly useful in organic transformations. The nitro group is known for its ability to participate in nucleophilic aromatic substitution reactions, while the benzylic bromide moiety facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These characteristics have positioned this compound as a key building block in the synthesis of more complex molecules.

In recent years, 2,3-Dimethyl-6-nitrobenzyl bromide has been explored in various research avenues, particularly in the development of novel pharmaceutical agents. Its reactivity allows for the introduction of diverse functional groups, making it an excellent candidate for generating libraries of compounds for drug discovery. For instance, researchers have utilized this intermediate to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The nitro group can be reduced to an amine, enabling further functionalization through reductive amination or diazotization reactions.

One notable application of 2,3-Dimethyl-6-nitrobenzyl bromide is in the synthesis of bioactive molecules targeting neurological disorders. The benzene ring's aromaticity and the electron-withdrawing nature of the nitro group contribute to its interaction with biological targets. Recent studies have demonstrated its utility in creating ligands for G-protein coupled receptors (GPCRs), which are crucial for signal transduction in cells. By modifying the substituents on the benzene ring or introducing additional functional groups via cross-coupling reactions, researchers can fine-tune the pharmacological properties of these derivatives.

The synthetic pathways involving 2,3-Dimethyl-6-nitrobenzyl bromide are diverse and well-documented. A common approach involves the bromination of 2,3-dimethyl-6-nitrobenzoic acid followed by esterification and subsequent conversion to the bromide salt. This method leverages readily available starting materials and established synthetic protocols, ensuring scalability for industrial applications. Additionally, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl or heteroaryl groups onto the benzene ring, expanding the compound's utility in medicinal chemistry.

Advances in computational chemistry have further enhanced the understanding of 2,3-Dimethyl-6-nitrobenzyl bromide's reactivity. Molecular modeling studies have predicted optimal reaction conditions for various transformations, including nucleophilic aromatic substitutions and cross-coupling reactions. These predictions are supported by experimental data, which has validated many computational findings. Such interdisciplinary approaches not only accelerate synthetic routes but also provide insights into mechanistic details that are critical for designing more efficient synthetic strategies.

The pharmaceutical relevance of 2,3-Dimethyl-6-nitrobenzyl bromide extends beyond its role as an intermediate. Researchers have reported its incorporation into drug candidates targeting cancer and infectious diseases. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in tumor growth by disrupting key metabolic pathways. Similarly, modifications aimed at enhancing bioavailability have led to compounds with improved pharmacokinetic profiles. These findings underscore the compound's versatility and potential as a scaffold for developing next-generation therapeutics.

In conclusion,2,3-Dimethyl-6-nitrobenzyl bromide (CAS No: 1628870-67-6) is a multifaceted compound with significant applications in pharmaceutical research and synthetic chemistry. Its unique structural features enable diverse chemical transformations, making it indispensable in drug discovery efforts. As research continues to uncover new methodologies and applications,this compound is poised to remain at the forefront of medicinal chemistry innovation.